BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of ethyl 1-methylpiperidine-
2-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Ethyl 1-methylpiperidine-2-
Compound Name:
carboxylate

Cat. No.: B042771

An In-depth Technical Guide to the Physical Properties of Ethyl 1-Methylpiperidine-2-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 1-methylpiperidine-2-carboxylate is a heterocyclic compound of significant interest in
medicinal chemistry and organic synthesis. As a derivative of piperidine, a scaffold present in
numerous pharmaceuticals, a thorough understanding of its physical properties is paramount
for its effective use in research and development.[1] This guide provides a detailed examination
of the key physicochemical characteristics of ethyl 1-methylpiperidine-2-carboxylate,
including its molecular structure, boiling point, density, and refractive index. Furthermore, it
outlines robust, field-proven experimental protocols for the precise determination of these
properties, emphasizing the causality behind methodological choices to ensure data integrity.
This document is intended to serve as a comprehensive resource for scientists, enabling them
to handle, purify, and utilize this compound with confidence and precision in synthetic and drug
development workflows.

Introduction to a Privileged Scaffold Intermediate

The piperidine ring is a cornerstone structural motif in medicinal chemistry, renowned for its
favorable pharmacokinetic properties and its presence in a wide array of clinically approved
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drugs.[1] Ethyl 1-methylpiperidine-2-carboxylate, also known as Ethyl 1-methylpipecolinate,
serves as a valuable synthetic intermediate for accessing more complex molecules within this
class.[2][3] Its physical state, volatility, and solubility are not mere data points; they are critical
parameters that govern its purification, reaction conditions, formulation, and ultimately, its utility
in the synthesis of novel therapeutic agents.[1][3]

The precise characterization of its physical properties is the first step in any rigorous scientific
investigation. It allows researchers to establish benchmarks for purity, design appropriate
separation techniques like distillation, and select suitable solvent systems for reactions and
analysis. This guide is structured to provide both the foundational data and the practical
knowledge required to work with this important chemical entity.

Physicochemical Properties

Ethyl 1-methylpiperidine-2-carboxylate is a colorless to light yellow liquid at room
temperature.[2] Its core physical properties are dictated by its molecular structure, which
features a saturated nitrogen-containing ring, a methyl group on the nitrogen, and an ethyl
ester functional group.

Summary of Physical Data

The essential physical and chemical properties of ethyl 1-methylpiperidine-2-carboxylate are
summarized in the table below for quick reference.
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Property Value Source
Molecular Formula CoH17NO2 [2]
Molecular Weight 171.24 g/mol [2]
Appearance C.:Ieiar, colorless to light yellow 2]
liquid
Boiling Point 92-96 °C at 11 mmHg [2]
Density 0.975 g/mL at 25 °C [2]
Refractive Index (n20/D) 1.452 [2]
Flash Point 165 °F (73.9 °C) [2]
Vapor Pressure 0.457 mmHg at 25 °C [2]

- Soluble in most organic
Solubility [2]
solvents (e.g., ethanol, ether)

Predicted pKa 8.26 £ 0.10 [2]

Scientific Implications of Properties

» Boiling Point & Volatility: The boiling point of 92-96 °C at a reduced pressure of 11 mmHg
indicates that the compound is moderately volatile.[2] This property is crucial for purification
via vacuum distillation, a common method for separating liquids with high boiling points at
atmospheric pressure, which helps to prevent thermal decomposition.[4] The relatively low
vapor pressure at 25 °C further confirms its moderate volatility.[2]

o Density: With a density of 0.975 g/mL, the compound is slightly less dense than water.[2]
This value is essential for converting mass to volume in laboratory preparations and for
predicting phase separation behavior in biphasic reaction or extraction systems.

o Refractive Index: The refractive index is a highly sensitive measure of a substance's purity.
The specified value of 1.452 serves as a reliable benchmark for quality control.[2] Any
deviation from this value can indicate the presence of impurities or residual solvents.
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» Solubility: Its solubility in common organic solvents makes it a versatile reagent in a wide
range of synthetic transformations.[2] This property dictates the choice of reaction media and
purification solvents (e.g., for chromatography or extraction).

Synthesis and Structural Context

A common laboratory-scale synthesis of ethyl 1-methylpiperidine-2-carboxylate involves the
esterification of 1-methyl-2-piperidinecarboxylic acid.[2] This reaction provides a clear context
for the final structure of the molecule.

Reactants Reagents
[1-Methyl-2-piperidinecarboxylic Acid [Ethanol (in excessD [ Acid Catalyst (e.g., H2S0a4) j
]
Esterification i
]
Products i
\ \ \{

Ethyl 1-Methylpiperidine-2-carboxylate

Water (H20)

Click to download full resolution via product page
Caption: Fischer esterification synthesis pathway.

Experimental Determination of Physical Properties

The following protocols are designed as self-validating systems, incorporating steps for
ensuring accuracy and precision.
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Physical Property Verification Workflow
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Data Analysis & Comparison
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Reference Values
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Caption: Experimental workflow for property validation.

Boiling Point Determination (Micro-Reflux Method)

This method is ideal for small sample volumes and provides an accurate boiling point by
ensuring the thermometer bulb is in equilibrium with the vapor of the boiling liquid.[5]

¢ Principle of Causality: A liquid boils when its vapor pressure equals the applied external
pressure.[5] During reflux, the vapor continuously condenses and returns to the liquid,
creating a stable temperature equilibrium between the liquid and vapor phases that
corresponds to the boiling point at that pressure.[5]
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o Step-by-Step Protocol:

o Apparatus Setup: Place approximately 0.5 mL of the sample into a small test tube with a
magnetic stir bar. Clamp the test tube in a heating block on a stirrer hot plate.[5]

o Thermometer Placement: Suspend a thermometer so that its bulb is approximately 1 cm
above the surface of the liquid. This ensures it measures the vapor temperature, not the
liquid temperature, which can be superheated.[5]

o Heating: Turn on the stirrer for gentle mixing to prevent bumping. Heat the block slowly.[5]

o Observation: Observe the formation of a "reflux ring"—a ring of condensing vapor on the
test tube walls. Adjust the thermometer's height so the bulb is level with this ring.[5]

o Measurement: When the liquid is gently refluxing and the temperature reading on the
thermometer stabilizes for 1-2 minutes, record this temperature as the boiling point.
Record the ambient pressure.[5]

o Validation: For highest accuracy, the boiling point should be corrected to standard
pressure if the measurement was made at a different pressure.

Density Determination

This protocol uses a graduated cylinder and an electronic balance, a straightforward method
for determining density.[6][7][8]

e Principle of Causality: Density is an intrinsic property defined as mass per unit volume (p =
m/V).[6][7] The accuracy of the determination depends entirely on the precision of the mass
and volume measurements.

» Step-by-Step Protocol:

o Mass of Empty Cylinder: Place a clean, dry 10 mL graduated cylinder on an electronic
balance and tare the mass to zero, or record the mass (m1).[6][8]

o Volume Measurement: Carefully add approximately 5-10 mL of ethyl 1-methylpiperidine-
2-carboxylate to the graduated cylinder. To avoid parallax error, read the volume (V) from
the bottom of the meniscus at eye level.[6][8]
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o Mass Measurement: Place the filled cylinder back on the balance and record the mass of
the liquid (mz2). If you tared the balance, this is the direct mass. If you recorded the empty
mass, the liquid's mass is mz - ma.[6][8]

o Calculation: Calculate the density using the formula p = mass / V. Ensure the temperature
of the liquid is recorded, as density is temperature-dependent.

o Validation: Repeat the procedure two more times and calculate the average density to
improve precision and minimize random errors.[6][8]

Refractive Index Determination

The Abbe refractometer is a standard instrument for the rapid and precise measurement of the
refractive index of liquids.[9]

o Principle of Causality: The refractive index measures how much the path of light is bent, or
refracted, when it enters a material. It is a fundamental physical constant that depends on
temperature and the wavelength of light used. Therefore, temperature control is critical for an
accurate measurement.[10]

o Step-by-Step Protocol:

o

Instrument Calibration: Ensure the refractometer is clean and calibrated using a standard
of known refractive index, such as distilled water.

o Sample Application: Place a few drops of the sample onto the prism of the refractometer
and close the prism.

o Temperature Control: Allow the sample to equilibrate to the standard measurement
temperature, typically 20 °C, using the instrument's integrated water bath.

o Measurement: Look through the eyepiece and adjust the controls until the dividing line
between the light and dark fields is sharp and centered on the crosshairs.

o Reading: Read the refractive index value from the instrument's scale.

o Validation: Clean the prism thoroughly with an appropriate solvent (e.g., ethanol or
isopropanol) and a soft lens tissue after the measurement to prevent contamination for the
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next user.

Applications in Research and Drug Development

The physical properties of ethyl 1-methylpiperidine-2-carboxylate are directly relevant to its

application as a synthetic intermediate.[3]

Synthetic Versatility: Its liquid form and solubility in organic solvents allow it to be used in a
wide variety of reaction conditions, from homogenous solutions to biphasic systems.

Purification and Scale-Up: The documented boiling point under vacuum is critical for
designing purification protocols, especially for large-scale synthesis where distillation is the
preferred method for removing impurities.[4]

Precursor to Bioactive Molecules: As a piperidine derivative, this compound is a building
block for molecules targeting the central nervous system, as well as for anticancer and
antimicrobial agents.[1][11] The N-methyl group and the ethyl ester at the 2-position provide
specific steric and electronic properties that can be crucial for molecular recognition at
biological targets.[11]

Safety and Handling

Based on available safety data, ethyl 1-methylpiperidine-2-carboxylate is classified as a

corrosive substance that can cause burns.[2] It may also cause irritation upon contact with the

skin and eyes or if inhaled.[2]

Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-
resistant gloves, and eye/face protection (safety goggles and/or face shield).[2]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.

Storage: Store in a tightly sealed container in a dry, well-ventilated place at room
temperature.[2]

Spills and First Aid: In case of contact with eyes, rinse immediately with plenty of water and
seek medical advice.[2] In case of an accident or if you feel unwell, seek immediate medical
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attention.[2]

Conclusion

Ethyl 1-methylpiperidine-2-carboxylate is a chemical intermediate whose physical properties
are integral to its successful application in research and development. The data and protocols
presented in this guide—from boiling point and density to validated methods for their
determination—provide researchers with the necessary tools to ensure purity, optimize reaction
conditions, and handle the compound safely. A firm grasp of these fundamental characteristics
is essential for leveraging this versatile piperidine derivative in the synthesis of the next
generation of complex molecules and potential therapeutics.

References

Doc Brown's Chemistry. (n.d.). Experiments to determine density of liquid.

e Al-Azawi, A. F., & Alshikh Khalil, M. (2015). An Experimental Method for Determination of the
Refractive Index of Liquid Samples Using Michelson Interferometer. Acta Physica Polonica
A, 129(1), 59-62.

e Zhang, X., et al. (2017). Simple method to measure the refractive index of liquid with
graduated cylinder and beaker. Review of Scientific Instruments, 88(12), 125105.

e Review of Scientific Instruments. (2017). Simple method to measure the refractive index of
liquid with graduated cylinder and beaker.

e Vernier. (n.d.). Determination of a Boiling Point - Experiment.

e ChemBK. (2024). ethyl 1-methylpiperidine-2-carboxylate.

» University of Calgary. (n.d.). BOILING POINT DETERMINATION.

e Columbia University. (n.d.). MEASUREMENT OF DENSITY.

e Chemistry LibreTexts. (2022). 6.2B: Step-by-Step Procedures for Boiling Point
Determination.

e Chemistry LibreTexts. (2021). 2: The Density of Liquids and Solids (Experiment).

e JoVE. (2020). Video: Boiling Points - Procedure.

e Fengchen Group. (n.d.). Ethyl 1-methyl piperidine-2-carboxylate.

e YouTube. (2024). Determining the density of solids and liquids. The Lab Activity.

o Wiese, M., et al. (2019). Synthesis of Aminoethyl-Substituted Piperidine Derivatives as ol
Receptor Ligands with Antiproliferative Properties. Molecules, 24(12), 2272.

e Wrobel, Z. (2025). Piperidine-containing drugs and recently studied analogs - biological
activity, mechanism of action and synthetic cascade access to their scaffolds. European
Journal of Medicinal Chemistry.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://chembk.com/en/chem/ethyl%201-methylpiperidine-2-carboxylate
https://www.benchchem.com/product/b042771?utm_src=pdf-body
https://www.benchchem.com/product/b042771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism
of action and synthetic cascade access to their scaffolds - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2. chembk.com [chembk.com]
e 3. fuaij.com [fuaij.com]

e 4. vernier.com [vernier.com]

e 5. uomus.edu.ig [uomus.edu.iq]

e 6. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

e 7. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
» 8. chem.libretexts.org [chem.libretexts.org]

e 9. pubs.aip.org [pubs.aip.org]

e 10. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

e 11. Synthesis of Aminoethyl-Substituted Piperidine Derivatives as o1 Receptor Ligands with
Antiproliferative Properties - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Physical properties of ethyl 1-methylpiperidine-2-
carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b042771#physical-properties-of-ethyl-1-
methylpiperidine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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